Cas no 129688-50-2 (2-(4-Bromo-2-fluorobenzyl)-6-fluoro-1H-spiro[isoquinoline-4,3'-pyrrolidine]-1,2',3,5'(2H)-tetraone)

• Product Name: 2-(4-Bromo-2-fluorobenzyl)-6-fluoro-1H-spiro[isoquinoline-4,3'-pyrrolidine]-1,2',3,5'(2H)-tetraone
• CAS No: 129688-50-2
• MF: C₁₉H₁₁BrF₂N₂O₄
• MW: 449.202450990677
• CID: 157370
• PubChem ID: 190816
• Update Time: 2025-05-30

2-(4-Bromo-2-fluorobenzyl)-6-fluoro-1H-spiro[isoquinoline-4,3'-pyrrolidine]-1,2',3,5'(2H)-tetraone Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-fluorobenzyl)-6-fluoro-1H-spiro[isoquinoline-4,3'-pyrrolidine]-1,2',3,5'(2H)-tetraone
• 2-[(4-bromo-2-fluorophenyl)methyl]-6-fluorospiro[isoquinoline-4,3'-pyrrolidine]-1,2',3,5'-tetrone
• Spiro[isoquinoline-4(1H),3'-pyrrolidine]-1,2',3,5'(2H)-tetrone,2-[(4-bromo-2-fluorophenyl)meth...
• Spiro[isoquinoline-4(1H),3'-pyrrolidine]-1,2',3,5'(2H)-tetrone,2-[(4-bromo-2-fluorophenyl)methyl]-6-fluoro-
• Bffipt
• Minalrestat
• Spiro(isoquinoline-4(1H),3'-pyrrolidine)-1,2',3,5'(2H)-tetrone,2-((4-Bromo-2-fluorophenyl)methyl)-6-fluoro
• WAY-ARI-509
• 2-[(4-Bromo-2-fluorophenyl)methyl]-6-fluorospiro[isoquinoline-4(1H),3'-pyrrolidine]-1,2',3,5'(2H)-tetrone
• Unii-G44pe6qb31
• SCHEMBL49649
• 2-((4-bromo-2-fluorophenyl)methyl)-6-fluorospiro(isoquinoline-4(1H),3/'-pyrrolidine)-1,2/',3,5/'(2H)
• 129688-50-2
• BDBM228819
• Minalrestat (2)
• CHEMBL273910
• CS-0026817
• way-ari 509
• Minalrestat [USAN:INN]
• CHEBI:177696
• ARI-509
• G44PE6QB31
• D03805
• 2-((4-Bromo-2-fluorophenyl)methyl)-6-fluorospiro(isoquinoline-4(1H),3'-pyrrolidine)-1,2',3,5'(2H)-tetrone
• 155683-53-7
• 2-(4-Bromo-2-fluorobenzyl)-6-fluorospiro(isoquinoline-4(1H),3'-pyrrolidine)-1,2',3,5'(2H)-tetrone
• 2-[(4-bromo-2-luorophenyl)methyl]-6-luorospiro[isoquinoline-4,3'-pyrrolidine]-1,2',3,5'-tetrone
• MINALRESTAT [USAN]
• MINALRESTAT [INN]
• Minalrestat (USAN/INN)
• AKOS022180622
• HY-106877
• Q27278718
• MINALRESTAT [WHO-DD]
• Spiro(isoquinoline-4(1H),3'-pyrrolidine)-1,2',3,5'(2H)-tetrone, 2-((4-bromo-2-fluorophenyl)-methyl)-6-fluoro-;
• DTXSID201021572
• SB19712
• Spiro(isoquinoline-4(1H),3'-pyrrolidine)-1,2',3,5'(2H)-tetrone, 2-((4-Bromo-2-fluorophenyl)methyl)-6-fluoro-
• WAY-121509

• Inchi： 1S/C19H11BrF2N2O4/c20-10-2-1-9(14(22)5-10)8-24-16(26)12-4-3-11(21)6-13(12)19(18(24)28)7-15(25)23-17(19)27/h1-6H,7-8H2,(H,23,25,27)
• InChI Key： BMHZAHGTGIZZCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CN1C(C2C=CC(=CC=2C2(C(NC(C2)=O)=O)C1=O)F)=O

Computed Properties

• Exact Mass: 447.98700
• Monoisotopic Mass: 447.98703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.45
• Melting Point: 231-232 ºC
• PSA: 83.55000
• LogP: 2.46090

Additional information on 2-(4-Bromo-2-fluorobenzyl)-6-fluoro-1H-spiro[isoquinoline-4,3'-pyrrolidine]-1,2',3,5'(2H)-tetraone

Research Brief on 2-(4-Bromo-2-fluorobenzyl)-6-fluoro-1H-spiro[isoquinoline-4,3'-pyrrolidine]-1,2',3,5'(2H)-tetraone (CAS: 129688-50-2)

The compound 2-(4-Bromo-2-fluorobenzyl)-6-fluoro-1H-spiro[isoquinoline-4,3'-pyrrolidine]-1,2',3,5'(2H)-tetraone (CAS: 129688-50-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The spirocyclic core of the molecule, combined with the bromo-fluorobenzyl moiety, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, revealing key structural insights that could inform the design of next-generation therapeutics.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models of cancer and autoimmune diseases. Notably, its ability to modulate the activity of kinases and proteases has positioned it as a candidate for further optimization and clinical evaluation. However, challenges related to pharmacokinetics and toxicity profiles remain to be addressed in subsequent research phases.

The synthesis of 2-(4-Bromo-2-fluorobenzyl)-6-fluoro-1H-spiro[isoquinoline-4,3'-pyrrolidine]-1,2',3,5'(2H)-tetraone involves a multi-step process, with recent advancements focusing on improving yield and scalability. Green chemistry approaches, such as catalytic asymmetric synthesis, have been explored to enhance the efficiency and environmental sustainability of its production. These innovations are critical for facilitating its transition from laboratory-scale synthesis to industrial applications.

Looking ahead, the compound's potential extends beyond its current applications. Ongoing research is investigating its utility in neurodegenerative diseases and infectious diseases, leveraging its unique pharmacophore. Collaborative efforts between academia and industry are expected to accelerate its development, with several patents already filed to protect its intellectual property. This underscores the compound's commercial viability and the growing interest in its therapeutic potential.

In conclusion, 2-(4-Bromo-2-fluorobenzyl)-6-fluoro-1H-spiro[isoquinoline-4,3'-pyrrolidine]-1,2',3,5'(2H)-tetraone represents a promising scaffold for drug discovery. Its multifaceted biological activity and synthetic versatility make it a valuable candidate for further exploration. Future studies should prioritize addressing its pharmacokinetic limitations and expanding its therapeutic scope, paving the way for its eventual clinical translation.